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Compound of Interest

Compound Name: 2-Fluoro-6-nitrotoluene

Cat. No.: B1294474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal

of 2-Fluoro-6-nitrotoluene (CAS No. 769-10-8). The following procedures are designed to

ensure a safe laboratory environment and compliance with standard safety protocols.

Hazard Identification and Exposure Limits
2-Fluoro-6-nitrotoluene is a hazardous chemical that requires careful handling. It is classified

as harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and serious

eye irritation.[1] As a combustible liquid, appropriate storage and handling procedures must be

followed to prevent fire hazards.

While specific occupational exposure limits (OELs) for 2-Fluoro-6-nitrotoluene have not been

established, limits for the general class of nitrotoluenes are provided as a conservative

guideline. Adherence to these limits is crucial for personnel safety.
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Regulatory Body
Exposure Limit (Time-
Weighted Average)

Notes

OSHA PEL 5 ppm (30 mg/m³) 8-hour TWA[2][3][4]

NIOSH REL 2 ppm (11 mg/m³)
10-hour TWA, with skin

notation[2][4][5]

ACGIH TLV 2 ppm (11 mg/m³)
8-hour TWA, with skin

notation[2][4][6]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 2-Fluoro-6-nitrotoluene. The

following table summarizes the required equipment.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Butyl rubber or nitrile gloves

are recommended for handling

nitro compounds.[7] Given the

halogenated nature of this

compound, multi-layered

gloves (e.g., nitrile over butyl

rubber) can provide additional

protection. Always inspect

gloves for degradation or

punctures before use. Change

gloves immediately if

contamination is suspected.[8]

Eye and Face Protection
Safety goggles with side

shields and a face shield

Standard safety glasses are

insufficient. A face shield

should be worn over safety

goggles to protect against

splashes.

Skin and Body Protection

Flame-resistant laboratory

coat, long pants, and closed-

toe shoes

A fully buttoned lab coat is

required. Do not wear shorts,

skirts, or sandals in the

laboratory. For tasks with a

higher risk of splashing, a

chemical-resistant apron is

recommended.

Respiratory Protection NIOSH-approved respirator

All work with 2-Fluoro-6-

nitrotoluene should be

conducted in a certified

chemical fume hood. If

engineering controls are not

sufficient, or during a spill, an

air-purifying respirator (APR)

with organic vapor cartridges is

necessary.[8]
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Glove Selection Considerations:

While specific breakthrough time data for 2-Fluoro-6-nitrotoluene is not readily available, data

for similar chemicals can provide guidance. It is crucial to understand that breakthrough times

can be affected by the glove material, thickness, and the concentration of the chemical.[9][10]

Glove Material
General Resistance to
Nitro Compounds

General Resistance to
Halogenated
Hydrocarbons

Butyl Rubber Excellent Poor

Nitrile Rubber Good Fair to Good

Neoprene Good Fair

Natural Rubber (Latex) Fair to Good Poor

This table provides general guidance. It is highly recommended to consult the glove

manufacturer's specific chemical resistance guides or conduct on-site testing.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

Experimental Workflow for Handling 2-Fluoro-6-nitrotoluene
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Preparation

Handling

Cleanup and Disposal

1. Conduct Pre-Task Hazard Assessment

2. Assemble and Inspect PPE

3. Verify Fume Hood Functionality

4. Prepare and Label All Equipment

5. Transfer Chemical Inside Fume Hood

6. Perform Experimental Procedure

7. Close and Secure Primary Container

8. Decontaminate Work Area

9. Segregate and Label Waste

10. Dispose of Waste via EHS

11. Remove and Dispose of PPE

12. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Fluoro-6-nitrotoluene.
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Detailed Methodology:

Pre-Task Hazard Assessment: Before beginning any work, review the Safety Data Sheet

(SDS) for 2-Fluoro-6-nitrotoluene and any other chemicals involved in the procedure.

Assemble and Inspect PPE: Gather all necessary PPE as outlined in the table above.

Inspect each item for any signs of damage.

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash

is at the appropriate height.

Prepare and Label All Equipment: All glassware and equipment should be clean, dry, and

properly labeled.

Transfer Chemical Inside Fume Hood: Conduct all transfers of 2-Fluoro-6-nitrotoluene
within the fume hood to minimize inhalation exposure.

Perform Experimental Procedure: Carry out the experiment as planned, keeping in mind the

potential for splashes or spills.

Close and Secure Primary Container: Tightly seal the primary container of 2-Fluoro-6-
nitrotoluene when not in use.

Decontaminate Work Area: After the experiment, decontaminate all surfaces and equipment

that may have come into contact with the chemical.

Segregate and Label Waste: Separate waste into appropriate, labeled containers (see

Disposal Plan below).

Dispose of Waste via EHS: Follow your institution's procedures for the disposal of hazardous

chemical waste.

Remove and Dispose of PPE: Remove PPE in a manner that avoids cross-contamination

and dispose of it in the appropriate waste stream.

Wash Hands Thoroughly: Wash hands with soap and water after removing gloves.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Incident Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[8]

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.[8]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[8]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[8]

Minor Spill

If the spill is small and you are trained to handle

it, wear appropriate PPE, contain the spill with

an inert absorbent material, and place it in a

sealed, labeled container for disposal.

Major Spill

Evacuate the area immediately and notify your

institution's Environmental Health and Safety

(EHS) department.

Disposal Plan
Proper segregation and disposal of waste are crucial to prevent environmental contamination

and ensure regulatory compliance.

Waste Segregation and Disposal Workflow
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Waste Generation

Waste Segregation

Disposal

Liquid Waste
(e.g., reaction mixtures, rinsates)

Halogenated Organic Waste Container

Solid Waste
(e.g., contaminated gloves, paper towels)

Contaminated Solid Waste Container

Label with 'Hazardous Waste' and Contents

Store in Satellite Accumulation Area

Arrange for Pickup by EHS

Click to download full resolution via product page

Caption: A workflow for the proper segregation and disposal of waste containing 2-Fluoro-6-
nitrotoluene.

Detailed Disposal Protocol:

Waste Collection:

Liquid Waste: All liquid waste containing 2-Fluoro-6-nitrotoluene, including reaction

mixtures and the first rinse of any contaminated glassware, must be collected in a

designated "Halogenated Organic Waste" container.[11]
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Solid Waste: All solid waste, such as contaminated gloves, absorbent materials, and filter

paper, should be collected in a separate, clearly labeled "Contaminated Solid Waste"

container.

Labeling:

All waste containers must be labeled with the words "Hazardous Waste" and a complete

list of their contents.

Storage:

Waste containers should be kept tightly closed and stored in a designated satellite

accumulation area.

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. Do not dispose of any waste containing 2-Fluoro-6-nitrotoluene down

the drain or in the regular trash.[12] The recommended final disposal method for

halogenated nitroaromatic compounds is high-temperature incineration by a licensed

hazardous waste facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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